Cas no 953755-26-5 (4-propylpiperazine-1-sulfonyl chloride)

• Product Name: 4-propylpiperazine-1-sulfonyl chloride
• CAS No: 953755-26-5
• MF: C₇H₁₅ClN₂O₂S
• MW: 226.724199533463
• MDL: MFCD09730190
• CID: 5249221
• PubChem ID: 16783478
• Update Time: 2026-03-09

4-propylpiperazine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinesulfonyl chloride, 4-propyl-
• 4-propylpiperazine-1-sulfonyl chloride

• MDL： MFCD09730190
• Inchi： 1S/C7H15ClN2O2S/c1-2-3-9-4-6-10(7-5-9)13(8,11)12/h2-7H2,1H3
• InChI Key： QYTUKJKJIUUIRD-UHFFFAOYSA-N
• SMILES： N1(S(Cl)(=O)=O)CCN(CCC)CC1

Additional information on 4-propylpiperazine-1-sulfonyl chloride

4-Propylpiperazine-1-Sulfonyl Chloride (CAS No. 953755-26-5): A Comprehensive Overview

4-Propylpiperazine-1-sulfonyl chloride, also known by its CAS registry number CAS No. 953755-26-5, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The molecule consists of a piperazine ring substituted with a propyl group at the 4-position and a sulfonyl chloride group at the 1-position, making it a valuable building block for further chemical transformations.

The structure of 4-propylpiperazine-1-sulfonyl chloride is characterized by its piperazine ring, which is a six-membered ring containing two nitrogen atoms. The sulfonyl chloride group (-SO₂Cl) attached to the ring introduces reactivity, enabling it to participate in various nucleophilic substitution reactions. This reactivity makes it an ideal precursor for synthesizing sulfonamides, sulfonates, and other derivatives, which are critical components in drug discovery and material synthesis.

Recent studies have highlighted the potential of 4-propylpiperazine-1-sulfonyl chloride in the development of advanced materials. For instance, researchers have explored its use in the synthesis of polymeric materials with enhanced thermal stability and mechanical properties. The compound's ability to form stable bonds with various monomers makes it a promising candidate for applications in high-performance polymers used in aerospace and automotive industries.

In the pharmaceutical industry, 4-propylpiperazine-1-sulfonyl chloride has been employed as an intermediate in the synthesis of bioactive compounds. Its role in drug design is particularly notable due to its ability to modulate pharmacokinetic properties such as solubility and bioavailability. Recent advancements in medicinal chemistry have demonstrated its utility in creating drug candidates with improved efficacy against various diseases, including cancer and infectious disorders.

The synthesis of 4-propylpiperazine-1-sulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions to ensure high purity and yield. One common approach involves the sulfonation of piperazine derivatives followed by chlorination to introduce the sulfonyl chloride group. This process often requires the use of catalysts and inert solvents to facilitate efficient reaction kinetics while minimizing side reactions.

In addition to its role as an intermediate, 4-propylpiperazine-1-sulfonyl chloride has been investigated for its potential as a reactive monomer in polymer chemistry. Its ability to undergo nucleophilic substitution reactions allows for the creation of cross-linked polymers with tailored properties. Recent research has focused on its application in developing stimuli-responsive polymers that can adapt to environmental changes, such as temperature or pH variations, making them suitable for smart drug delivery systems.

The demand for CAS No. 953755-26-5 continues to grow due to its versatility and wide-ranging applications across multiple industries. As researchers uncover new methods for synthesizing and utilizing this compound, its significance in modern chemistry is expected to increase further. The integration of advanced synthetic techniques with innovative application strategies positions 4-propylpiperazine-1-sulfonyl chloride as a key player in the development of next-generation materials and therapeutic agents.